Cas no 756453-36-8 (4H-Pyrrolo[3,4-d]thiazol-2-amine,5,6-dihydro-N-methyl-)

• Product Name: 4H-Pyrrolo[3,4-d]thiazol-2-amine,5,6-dihydro-N-methyl-
• CAS No: 756453-36-8
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 549043
• PubChem ID: 15231194
• Update Time: 2025-04-19

4H-Pyrrolo[3,4-d]thiazol-2-amine,5,6-dihydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,4-d]thiazol-2-amine,5,6-dihydro-N-methyl-
• N-methyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazol-2-amine
• 756453-36-8
• N-methyl-5,6-dihydro-4H-pyrrolo[3,4-d]thiazol-2-amine

• Inchi： 1S/C6H9N3S/c1-7-6-9-4-2-8-3-5(4)10-6/h8H,2-3H2,1H3,(H,7,9)
• InChI Key： PXIOWCUXKBVAAD-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC2=C1CNC2

Computed Properties

• Exact Mass: 155.05171847g/mol
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 65.2Ų